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Compound of Interest

Compound Name: Pentabromophenol

Cat. No.: B1679275

Essential Safety and Handling Guide for
Pentabromophenol

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides immediate and essential safety protocols,
operational plans, and disposal procedures for Pentabromophenol.

Chemical Identifier:

Name Pentabromophenol

Synonyms 2,3,4,5,6-Pentabromophenol, Perbromophenol
CAS Number 608-71-9

Molecular Formula CeHBrsO

Molecular Weight 488.59 g/mol

Appearance Beige-to-brown powder[1]

Hazard Summary:

Pentabromophenol is a hazardous substance that requires strict safety measures. It is
classified as toxic if swallowed, in contact with skin, or if inhaled.[2][3] It also causes skin and
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serious eye irritation and may cause respiratory irritation.[2][3]

GHS Classification

Hazard Statement

Acute Toxicity, Oral (Category 3)

H301: Toxic if swallowed

Acute Toxicity, Dermal (Category 3)

H311: Toxic in contact with skin[4]

Acute Toxicity, Inhalation (Category 3)

H331: Toxic if inhaled

Skin Irritation (Category 2)

H315: Causes skin irritation[2][3]

Eye Irritation (Category 2A)

H319: Causes serious eye irritation[2][3]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation[3]

Hazardous to the aquatic environment, acute
hazard (Category 1)

H400: Very toxic to aquatic life[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.
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Body Area

Required PPE

Eye/Face

Chemical splash-resistant safety glasses or
goggles with side protection.[3] A face shield

may be appropriate in some workplaces.[3]

Hands

Wear chemically compatible gloves.[4][5] The
specific glove material should be selected based
on an evaluation of the workplace hazards,
duration of use, and the glove's chemical

resistance.

Body

Protective clothing must be selected based on
the workplace hazards.[3] This includes a lab
coat or chemical-resistant suit. Immediately
remove any clothing that becomes

contaminated.[4]

Respiratory

For nuisance exposures, use a type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher-level protection, use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges.[2] Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or
CEN (EV).[2]

Emergency Procedures

Immediate action is critical in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide artificial respiration.[4] Keep the
person warm and at rest. Seek immediate
medical attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.
[4] Wash the affected area thoroughly with soap
and plenty of water.[2][4] Seek immediate

medical attention.

Eye Contact

Rinse cautiously with water for at least 15
minutes.[2] Remove contact lenses if present
and easy to do. Continue rinsing.[2] Seek
immediate medical attention from an

ophthalmologist.

Ingestion

Do not induce vomiting.[7] If the person is
conscious, rinse their mouth with water.[2][6]
Never give anything by mouth to an
unconscious person.[2] Seek immediate medical
attention.[2][3]

Handling and Disposal Plan

A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment.

Handling:

Wash hands thoroughly after handling.[3]

Use only in a well-ventilated area or outdoors.[3][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][4]

Do not eat, drink, or smoke when using this product.[3]
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o Keep away from foodstuffs, beverages, and feed.[4]
o Store in a locked-up, well-ventilated place. Keep the container tightly closed.
Spill Management:

o Evacuate personnel to a safe area.

Wear appropriate PPE as outlined above.

Avoid dust formation.[2]

Sweep up the spilled substance and place it into a suitable, closed container for disposal.[1]

[2]

Do not let the product enter drains.[2]

Disposal:

Disposal must be made according to official regulations.[8]

Consult state, local, or national regulations to ensure proper disposal.[8]

Contact a licensed professional waste disposal service to dispose of this material.[6]

Contaminated packaging should be disposed of in the same manner as the product.

Safe Handling Workflow for Pentabromophenol

The following diagram outlines the procedural flow for safely handling Pentabromophenol
from receipt to disposal.
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Caption: Workflow for the safe handling of Pentabromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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